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Compound of Interest

Compound Name: 2-Hydroxynonanoic acid
CAS No.: 70215-04-2
Cat. No.: B1233570

Get Quote

\ J

2-Hydroxynonanoic acid, also known as 2-hydroxypelargonic acid, is a medium-chain alpha-
hydroxy fatty acid.[1] As a member of the hydroxy fatty acid family, it holds significant interest
for researchers in biochemistry, metabolic studies, and drug discovery. Its structure, featuring a
hydroxyl group on the alpha-carbon adjacent to the carboxylic acid, imparts unique chemical
properties and biological relevance. This guide provides a comprehensive technical overview of
2-hydroxynonanoic acid, from its fundamental chemical properties to its synthesis, analysis,
and potential applications, designed for professionals in the scientific and pharmaceutical
fields.

Chemical Identity and Physicochemical Properties

Accurate identification and understanding of a compound's properties are foundational to its
application in research and development. 2-Hydroxynonanoic acid is a nine-carbon fatty acid
with a hydroxyl substituent at the second carbon position.[1]
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Identifier Value Source
CAS Number 70215-04-2 PubChem[1]
IUPAC Name 2-hydroxynonanoic acid PubChem[1]
Molecular Formula C9H1803 PubChem[1]
2-hydroxy pelargonic acid,
Synonyms Y y petard ] ] PubChem[1]
alpha-hydroxynonanoic acid
Physicochemical Data
Property Value Source
Molecular Weight 174.24 g/mol PubChem[1]
Inferred from similar
Physical State Solid
compounds|2]
o Exists as (R) and (S)
Chirality PubChem][3]

enantiomers

Synthesis of 2-Hydroxynonanoic Acid: A
Methodological Approach

The synthesis of alpha-hydroxy acids can be achieved through various organic chemistry

routes. A common and effective method is the alpha-bromination of a carboxylic acid followed

by nucleophilic substitution with a hydroxide source. This approach is favored for its reliability

and the availability of starting materials.

Synthetic Workflow Overview

The following diagram outlines a typical two-step synthesis of 2-hydroxynonanoic acid from

nonanoic acid.
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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